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Executive Summary

2-Chloro-N-hexylacetamide (CAS: 5326-81-8 / 1448-99-3) is a critical electrophilic building
block used primarily in the synthesis of peptidomimetics, local anesthetics, and herbicide
intermediates.[1][2] Characterized by its reactive

-chloroacetamide motif, it serves as a versatile "warhead" for covalent modification of cysteine
residues in proteomics and as an alkylating agent in nucleophilic substitution reactions.[1][2][3]

This guide provides a technical framework for sourcing, validating, and utilizing this reagent.
Unlike commodity chemicals, 2-chloro-N-hexylacetamide requires rigorous quality control due
to the prevalence of structural isomers (e.g., N-cyclohexyl vs. N-hexyl) and potential hydrolysis
byproducts.[1][2]

Chemical Profile & Critical Specifications[1][3][4]

Before engaging suppliers, it is imperative to define the structural and purity requirements to
avoid common procurement errors, specifically the confusion with the cyclic analog, 2-chloro-N-
cyclohexylacetamide.[1][2]

Molecular Identity[1][2][3][4]

o |[UPAC Name: 2-chloro-N-hexylacetamide[1][2]
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e Common Synonyms: N-hexyl-2-chloroacetamide;

-chloro-N-hexylacetamide[1]

e Molecular Formula:

[1]14]

e Molecular Weight: 177.67 g/mol [4]

o Structure: Linear hexyl chain attached to the amide nitrogen.[2][3]

[echnical Specifications Table

Specification Specification .
Parameter Critical Note
(Research Grade) (Process Grade)
Impurities often
Purity (GC/HPLC) 95% 98% include free
hexylamine.[1][2]
] ) ) ) Low melting point;
White to off-white White crystalline o
Appearance ) may appear oily if
solid powder )
impure.[1][2][3]
Sharp MP indicates
high purity.[2][3] Broad
Melting Point 28-32 °C 30-32 °C gh purity.(2](3]
range suggests
hydrolysis.[1][2][3]
Moisture accelerates
hydrolysis to HCI and
Water Content N/A 0.5% )
970 hydroxy-acetamide.[1]
[21[3]
Verify triplet at
Identity (NMR) Conforms to structure Conforms to structure

ppm (N-CH2).[1][2](3]

Strategic Sourcing & Supplier Landscape
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The supply chain for 2-chloro-N-hexylacetamide is tiered.[1][2][3] It is rarely a "stock" item in
bulk quantities but is widely available from catalog aggregators and custom synthesis houses.

[1](21(3]

Supplier Tiers[1][2][3]

o Tier 1: Catalog Aggregators (Research Scale < 100g)

o Examples: Sigma-Aldrich (Merck), Santa Cruz Biotechnology (SCBT), Fisher Scientific.[1]
[2]

o Pros: Fast delivery, established QC.[1][2][3]
o Cons: High unit cost, often re-packaged from Tier 2.[1][2][3]
o Tier 2: Specialized Building Block Vendors (Pilot Scale 100g — 1kg)
o Examples: Enamine, MolPort, Combi-Blocks.[1][2][3]
o Pros: Lower cost/gram, fresh synthesis on demand.[1][2][3]
o Cons: Lead times of 2—4 weeks.[1][3]
o Tier 3: Custom Synthesis CROs (Bulk > 1kg)
o Examples: WuXi AppTec, local CROs.[1][2][3]
o Pros: Customizable specs, lowest cost at scale.[1][2][3]

o Cons: Requires tech transfer package.[1][2][3]

Sourcing Decision Matrix (DOT Visualization)
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Tier 1: Catalog
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2-4 Weeks QC: Verify Isomer

(Linear vs Cyclic)
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Quantity Needed?
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Click to download full resolution via product page

Figure 1: Decision matrix for selecting the appropriate supplier tier based on quantity and
timeline constraints.

Quality Assurance & Validation Protocols

Upon receipt, "Trust but Verify" is the operating principle. The most common issue with this
reagent is the accidental supply of N-cyclohexyl-2-chloroacetamide (CAS 23605-23-4) due to
naming similarities.[1][2][3]

Self-Validating QC Protocol
Objective: Confirm identity (linear vs. cyclic) and purity.
Method A:
-NMR Spectroscopy (Essential)
e Solvent:
o Key Diagnostic Signals:
o -Chloromethyl protons (
): Look for a singlet at
ppm (2H).[1][2][3][5]

o Amide Proton (
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): Broad singlet at

ppm.[1][2][3]

o N-Methylene (

):
» Linear (Target):Triplet (or quartet if coupling with NH is resolved) at
ppm.[1][3]
» Cyclic (Impurity):Multiplet at
ppm (methine proton of cyclohexyl ring).[1][2][3]
o Terminal Methyl (

): Triplet at

ppm (3H).[1][2][3] Absence of this signal confirms the cyclic impurity.
Method B: GC-MS Analysis
e Column: DB-5 or equivalent non-polar column.
e Inlet Temp: 250°C.
» Detection: El Source.
e Target lon: Molecular ion

at m/z 177 (with characteristic Chlorine isotope pattern 3:1 ratio at 177/179).[1][2][3]

o Fragmentation: Look for loss of

(m/z 49/51) and the hexyl amine fragment.[1][2][3]

Handling, Safety & Stability

Hazard Classification:
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o Acute Toxicity: Oral/Dermal (Category 3/4).[1][2][3]

e Sensitization: Strong skin sensitizer (May cause allergic contact dermatitis).[1][2][3]
o Eye Damage: Irreversible eye damage (Category 1).[1][2][3]

Storage Protocol:

o Store at 2-8°C (Refrigerated).

o Keep under inert atmosphere (

or Ar) if storing for >3 months to prevent hydrolysis.[1][3]

o Desiccation: Essential.[1][2][3] Hygroscopic nature promotes self-degradation into HCI and
the corresponding alcohol.[1][2][3]

Synthetic Utility: Nucleophilic Substitution
Workflow[4]

The primary utility of 2-chloro-N-hexylacetamide is as an electrophile in

reactions to attach the

-hexylacetamide motif to amines, thiols, or phenols.[1][2]

Standard Protocol: Thioether Synthesis

This protocol describes the coupling of a thiol-containing peptide or scaffold to the reagent.[1]

[21[3]

Reagents:

« Substrate (R-SH)[1][2][3]

« 2-Chloro-N-hexylacetamide (1.1 equiv)[1][2][3]
. Base:

(2.0 equiv) or DIPEA (for solution phase)[1][2][3]
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» Solvent: DMF or Acetonitrile[1][2][3]

Step-by-Step Methodology:

Dissolution: Dissolve the thiol substrate in dry DMF (0.1 M concentration).
 Activation: Add Base (

) and stir for 10 minutes under Argon to generate the thiolate anion.

» Addition: Add 2-chloro-N-hexylacetamide (1.1 equiv) as a solid or pre-dissolved in minimal
DMF.

e Reaction: Stir at Room Temperature (25°C) for 2—4 hours.
o Note: Heating is generally not required for thiols and may promote side reactions.[1][2][3]
e Quench: Dilute with water/brine.

« |solation: Extract with Ethyl Acetate. Wash organic layer with 1M HCI (to remove unreacted
amine impurities) and Brine.[1][2][3]

 Purification: Recrystallize from Hexane/EtOAc or purify via Flash Chromatography (

Reaction Mechanism & Pathway (DOT Visualization)
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Reagents:
R-SH + Base

Deprotonation

Thiolate Anion 2-Chloro-N-hexylacetamide
(R-S7) (Electrophile)

Transition State
(SN2 Attack)

Inversion

Product: Byproduct:
2-(alkylthio)-N-hexylacetamide Cl- Salt

Click to download full resolution via product page

Figure 2: Mechanistic pathway for the S_N2 alkylation of a thiol substrate using 2-chloro-N-

hexylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1360268?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-N-cyclohexylacetamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-N-cyclohexylacetamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-N-methylacetamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-chloro-N-methylacetamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-Hexylacetamide
https://www.scbt.com/p/2-chloro-n-hexylacetamide-5326-81-8
https://www.chemicalbook.com/synthesis/2-chloro-n-cyclohexyl-acetamide.htm
https://www.benchchem.com/product/b1360268#commercial-suppliers-of-2-chloro-n-hexylacetamide
https://www.benchchem.com/product/b1360268#commercial-suppliers-of-2-chloro-n-hexylacetamide
https://www.benchchem.com/product/b1360268#commercial-suppliers-of-2-chloro-n-hexylacetamide
https://www.benchchem.com/product/b1360268#commercial-suppliers-of-2-chloro-n-hexylacetamide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1360268?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
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